Cas no 63067-41-4 (2,5-Thiazolidinedione, 3-(3,5-dinitrobenzoyl)-4-methyl-)

• Product name: 2,5-Thiazolidinedione, 3-(3,5-dinitrobenzoyl)-4-methyl-
• CAS No: 63067-41-4
• MF: C₁₁H₇N₃O₇S
• MW: 325.254181146622
• CID: 427260
• PubChem ID: 71381441

2,5-Thiazolidinedione, 3-(3,5-dinitrobenzoyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Thiazolidinedione, 3-(3,5-dinitrobenzoyl)-4-methyl-
• 3-(3,5-dinitrobenzoyl)-4-methyl-1,3-thiazolidine-2,5-dione
• DTXSID20803893
• 63067-41-4

• Inchi： InChI=1S/C11H7N3O7S/c1-5-10(16)22-11(17)12(5)9(15)6-2-7(13(18)19)4-8(3-6)14(20)21/h2-5H,1H3
• InChI Key： BMQOOVGJHWSBOI-UHFFFAOYSA-N
• SMILES： CC1C(=O)SC(=O)N1C(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 325.00051
• Monoisotopic Mass: 325.00047074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 171Ų

Experimental Properties

• PSA: 140.73